Diethyl 2-(4-chlorophenyl)ethylphosphonate

• Molecular Formula: C12H18ClO3P
• Molecular Weight: 276.69 g/mol
• IUPAC Name: 1-chloro-4-(2-diethoxyphosphorylethyl)benzene
• InChI: InChI=1S/C12H18ClO3P/c1-3-15-17(14,16-4-2)10-9-11-5-7-12(13)8-6-11/h5-8H,3-4,9-10H2,1-2H3
• InChI Key: IYATUFCXPNYQID-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CCC1=CC=C(C=C1)Cl)OCC

Description

Diethyl 2-(4-chlorophenyl)ethylphosphonate is a useful research compound. Its molecular formula is C12H18ClO3P and its molecular weight is 276.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Combine 24.9 g (0.15 mole) of triethyl phosphite and 32.9 g of 2-(4-chlorophenyl)ethyl bromide. Heat the mixture at reflux under a nitrogen atmosphere for 5-6 hours. Distill the reaction mixture at reduced pressure (0.2 mm Hg) and collect the fraction distilling at 110°-148° C. to obtain the title compound.